4-Chloro-2-fluoro-3-methoxybenzonitrile
Overview
Description
“4-Chloro-2-fluoro-3-methoxybenzonitrile” is a chemical compound with the molecular formula C8H5ClFNO. It has a molecular weight of 185.58 . This compound is solid at ambient temperature .
Molecular Structure Analysis
The InChI code for “4-Chloro-2-fluoro-3-methoxybenzonitrile” is 1S/C8H5ClFNO/c1-12-8-6(9)3-2-5(4-11)7(8)10/h2-3H,1H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
“4-Chloro-2-fluoro-3-methoxybenzonitrile” is a solid at ambient temperature . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Fluorescent Probes
“4-Chloro-2-fluoro-3-methoxybenzonitrile” can be used in the synthesis of fluorescent probes . Fluorescent probes are powerful tools with vast potential for application in chemical biology. They are used in various research areas, such as studies of subcellular localization and mechanisms of action of bioactive compounds .
Drug Discovery
This compound can be used in drug discovery . Fluorescent probes, which can be synthesized using “4-Chloro-2-fluoro-3-methoxybenzonitrile”, are widely used in drug discovery . They can be used to identify and detect biomolecules such as enzymes, proteins, antibodies, or amino acids .
Cell Imaging
“4-Chloro-2-fluoro-3-methoxybenzonitrile” can be used in cell imaging . Fluorescent probes synthesized from this compound can bind to a specific region of the target biomolecule, changing its fluorescence emission. This makes them useful for cell imaging .
Environmental Analysis
This compound can be used in environmental analysis . The fluorescence emission of probes synthesized from “4-Chloro-2-fluoro-3-methoxybenzonitrile” can be measured with great sensitivity, versatility, and quantitative capacity, making them useful for environmental analysis .
Synthesis of Organic Pigments
“4-Chloro-2-fluoro-3-methoxybenzonitrile” can be used in the synthesis of new organic pigments . These pigments can be evaluated as the active medium of the solid-state dye laser .
Dealkylation Studies
This compound can undergo dealkylation on treatment with SiCl4/LiI and BF3 . This makes it useful for studies related to dealkylation .
Safety and Hazards
properties
IUPAC Name |
4-chloro-2-fluoro-3-methoxybenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClFNO/c1-12-8-6(9)3-2-5(4-11)7(8)10/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKAFKFNOOLUFSX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1F)C#N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2-fluoro-3-methoxybenzonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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